Sepiolite

Catalog No.
S1895988
CAS No.
63800-37-3
M.F
H8Mg2O10Si3+4
M. Wt
300.92 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Sepiolite

CAS Number

63800-37-3

Product Name

Sepiolite

IUPAC Name

dimagnesium;dihydroxy(oxo)silane;hydrate

Molecular Formula

H8Mg2O10Si3+4

Molecular Weight

300.92 g/mol

InChI

InChI=1S/2Mg.3H2O3Si.H2O/c;;3*1-4(2)3;/h;;3*1-2H;1H2/q2*+2;;;;

InChI Key

BLEOOKKKXXCAMP-UHFFFAOYSA-N

SMILES

O.O[Si](=O)O.O[Si](=O)O.O[Si](=O)O.[Mg+2].[Mg+2]

Canonical SMILES

O.O[Si](=O)O.O[Si](=O)O.O[Si](=O)O.[Mg+2].[Mg+2]

Adsorption and Catalysis

  • Adsorption

    Due to its high surface area and porous structure, sepiolite can effectively adsorb various pollutants and contaminants from water and other liquids. Research is ongoing to explore its potential for environmental remediation, wastewater treatment, and removal of toxins [].

  • Catalysis

    Sepiolite's ability to adsorb specific molecules makes it a potential candidate for catalysis. Scientists are investigating its use as a catalyst support or even a direct catalyst in various chemical reactions [].

Drug Delivery and Gene Therapy

  • Drug Delivery Systems

    Sepiolite's biocompatibility and adsorption properties make it a promising material for drug delivery systems. Researchers are exploring its use for controlled drug release, reducing side effects, and improving drug targeting [].

  • Gene Therapy Vectors

    Sepiolite's ability to bind with DNA has opened doors for research into its application as a non-viral vector for gene therapy. This could offer a safer and more efficient way to deliver genetic material into cells [].

Physical Description

DryPowde

Related CAS

14987-04-3 (Parent)

Other CAS

63800-37-3
15501-74-3

Wikipedia

Dimagnesium;dihydroxy(oxo)silane;hydrate

General Manufacturing Information

Construction
Paint and coating manufacturing
Plastic material and resin manufacturing
Sepiolite (Mg4(OH)2(Si2O5)3.6H2O): ACTIVE

Dates

Modify: 2023-08-16

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